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Compound of Interest

Compound Name: SM-122

Cat. No.: B543384 Get Quote

This guide provides essential safety, handling, and disposal information for SM-122, identified

as the red azo dye Azorubine, also known as Carmoisine (CAS Number: 3567-69-9). The

content is tailored for researchers, scientists, and drug development professionals to ensure

safe laboratory practices and regulatory compliance.

Immediate Safety and Handling
Before working with SM-122, it is crucial to understand its potential hazards and to use

appropriate personal protective equipment (PPE).

Key Hazards:

Skin Irritation: Direct contact can cause skin irritation.[1][2][3]

Eye Irritation: Can cause serious eye irritation.[1][2][3]

Respiratory Irritation: Inhalation of dust may lead to respiratory irritation.[1][3]

Recommended Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or glasses with side-shields.[1]

Hand Protection: Use chemical-resistant gloves, such as nitrile or Viton™, and inspect them

before each use.[1][4]
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Body Protection: A laboratory coat or other protective clothing is necessary to prevent skin

contact.[1]

Respiratory Protection: If engineering controls are insufficient to control dust, a suitable

respirator should be worn.[1]

Step-by-Step Disposal Protocol for SM-122
Proper disposal of SM-122 is mandatory to prevent harm to personnel and the environment. All

procedures must comply with local, state, and federal regulations.

Waste Segregation and Collection: Collect all SM-122 waste, including unused product and

contaminated items (e.g., weighing boats, gloves, and spill cleanup materials), in a

designated and clearly labeled hazardous waste container.[1] Ensure the container is kept

tightly closed.

Preparation for Incineration: The recommended method for disposal is to dissolve or mix the

SM-122 waste with a combustible solvent.[1] This prepares the material for effective

destruction.

Final Disposal: The solvent mixture must be burned in a licensed chemical incinerator that is

equipped with an afterburner and a scrubber to neutralize hazardous emissions.[1]

Prohibited Disposal Methods: Under no circumstances should SM-122 be disposed of down

the sink or in regular solid waste.[1]

Consultation: Always consult your institution's Environmental Health and Safety (EHS)

department for specific guidance and to arrange for the collection of chemical waste.

Quantitative Data
The following table summarizes acute toxicity information for SM-122.
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SM-122 (Azorubine/Carmoisine) Acute
Toxicity

Oral LD50 (Rat) >10,000 mg/kg[4][5]

Dermal LD50 >2,000 mg/kg[4]

LD50 (Lethal Dose, 50%) is the single dose of a substance that causes the death of 50% of an

animal population from exposure to the substance by any route other than inhalation.

Experimental Protocols
While the provided safety documents do not detail specific experimental protocols, a key type

of experiment for a substance like SM-122 is an Ames test for mutagenicity.

Methodology Overview: Bacterial Reverse Mutation Test (Ames Test - OECD 471)

Objective: To assess the potential of a substance to induce gene mutations in bacteria.

Principle: Strains of Salmonella typhimurium and Escherichia coli that are unable to

synthesize a specific amino acid (e.g., histidine) are exposed to the test substance. If the

substance is a mutagen, it will cause a reverse mutation, allowing the bacteria to grow on an

amino acid-deficient medium.

Procedure:

The test substance is mixed with the bacterial tester strains in the presence and absence

of a metabolic activation system (S9 mix from rat liver) to simulate mammalian

metabolism.

This mixture is plated on a minimal agar medium.

The plates are incubated for 48-72 hours.

The number of revertant colonies (colonies that have undergone reverse mutation) is

counted.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://static.cymitquimica.com/products/04/pdf/sds-C10411500.pdf
https://fr.cpachem.com/msds?num=SB45394&dnl=sd_-_Azorubin_%5BCAS_3567-69-9%5D_%28SB45394%29_%28EU%29.pdf
https://static.cymitquimica.com/products/04/pdf/sds-C10411500.pdf
https://www.benchchem.com/product/b543384?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b543384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Interpretation: A substance is considered mutagenic if it causes a reproducible, dose-related

increase in the number of revertant colonies compared to the solvent control. For Azorubine,

the Ames test result is reported as negative.[6]

Mandatory Visualizations
Logical Workflow for SM-122 Disposal

The diagram below illustrates the procedural flow for the safe and compliant disposal of SM-
122 waste from a laboratory.
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Caption: Procedural workflow for the disposal of SM-122.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b543384#sm-122-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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